Cas no 521-80-2 (3-(5H-dibenzo[a,d][7]annulen-5-yl)-N,N-dimethylpropan-1-amine)

• Product Name: 3-(5H-dibenzo[a,d][7]annulen-5-yl)-N,N-dimethylpropan-1-amine
• CAS No: 521-80-2
• MF: C₂₀H₂₃N
• MW: 277.40332531929
• CID: 1576349
• PubChem ID: 10641
• Update Time: 2025-04-21

3-(5H-dibenzo[a,d][7]annulen-5-yl)-N,N-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(11H-dibenzo[1,2-a:1',2'-e][7]annulen-11-yl)-N,N-dimethylpropan-1-amine
• 3-(5H-dibenzo[a,d][7]annulen-5-yl)-N,N-dimethylpropan-1-amine
• 5-[3-(Dimethylamino)propyl]-5H-dibenzo[a,d]cycloheptene
• 521-80-2
• N-Methylprotriptyline
• SCHEMBL11416520
• DTXSID00200104
• BRN 2218577
• 5-(3'-N,N-Dimethylaminopropyl)-5H-dibenzo(a,d)cycloheptene
• 5H-DIBENZO(a,d)CYCLOHEPTENE, 5-(3-DIMETHYLAMINOPROPYL)-
• 5-(3-Dimethylaminopropyl)-5H-dibenzo(a,d)cycloheptene
• EX 4442
• 5H-Dibenzo(a,d)cycloheptene-5-propylamine, N,N-dimethyl-

• Inchi： 1S/C20H23N/c1-21(2)15-7-12-20-18-10-5-3-8-16(18)13-14-17-9-4-6-11-19(17)20/h3-6,8-11,13-14,20H,7,12,15H2,1-2H3
• InChI Key： YVBGGZGCBWNVDX-UHFFFAOYSA-N
• SMILES： N(C)(C)CCCC1C2C=CC=CC=2C=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 277.18319
• Monoisotopic Mass: 277.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24